Cas no 2225153-11-5 (3-Fluoro-4-(piperidin-3-yl)phenylboronic acid)

• Product Name: 3-Fluoro-4-(piperidin-3-yl)phenylboronic acid
• CAS No: 2225153-11-5
• MF: C₁₁H₁₅BFNO₂
• MW: 223.05
• CID: 5144104
• PubChem ID: 133555280
• Update Time: 2025-05-23

3-Fluoro-4-(piperidin-3-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-(piperidin-3-yl)phenylboronic acid
• 2225153-11-5
• (3-Fluoro-4-(piperidin-3-yl)phenyl)boronic acid

• Inchi： 1S/C11H15BFNO2/c13-11-6-9(12(15)16)3-4-10(11)8-2-1-5-14-7-8/h3-4,6,8,14-16H,1-2,5,7H2
• InChI Key： DVHDECLKMFROOB-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(C2CCCNC2)C(F)=C1)(O)O

Computed Properties

• Exact Mass: 223.1179870g/mol
• Monoisotopic Mass: 223.1179870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5Ų

Additional information on 3-Fluoro-4-(piperidin-3-yl)phenylboronic acid

3-Fluoro-4-(piperidin-3-yl)phenylboronic Acid: A Comprehensive Overview

The compound 3-Fluoro-4-(piperidin-3-yl)phenylboronic Acid, identified by the CAS number 2225153-11-5, is a significant molecule in the field of organic chemistry and drug discovery. This compound is a derivative of phenylboronic acid, with a fluorine atom at the 3-position and a piperidin-3-yl group at the 4-position of the aromatic ring. The presence of these substituents imparts unique chemical properties, making it a valuable intermediate in various synthetic processes.

The structure of 3-Fluoro-4-(piperidin-3-yl)phenylboronic Acid is characterized by a benzene ring with two key substituents: a fluorine atom and a piperidine moiety. The fluorine atom at the 3-position introduces electron-withdrawing effects, which can influence the reactivity of the molecule in various chemical reactions. The piperidine group, on the other hand, adds complexity to the molecule by introducing nitrogen into the structure, potentially enhancing its biological activity or serving as a site for further functionalization.

This compound is widely used in the synthesis of biologically active molecules, particularly in the context of medicinal chemistry. The boronic acid group is highly reactive and is commonly employed in cross-coupling reactions, such as the Suzuki-Miyaura coupling, which are pivotal in constructing complex molecular architectures. Recent studies have highlighted its role in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of 3-Fluoro-4-(piperidin-3-yl)phenylboronic Acid involves multiple steps, often starting from readily available starting materials like anisole or other aromatic precursors. The introduction of the fluorine atom and the piperidine group requires precise control over reaction conditions to ensure high yields and purity. Researchers have explored various methodologies to optimize these steps, including microwave-assisted synthesis and catalytic processes, which have significantly improved the efficiency of its production.

In terms of applications, this compound has found extensive use in drug discovery programs due to its versatility as an intermediate. For instance, it has been employed in the synthesis of kinase inhibitors, which are critical in targeting enzymes involved in cell signaling pathways associated with cancer progression. Additionally, its role in constructing heterocyclic frameworks has made it indispensable in the development of new antibiotics and antiviral agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 3-fluoro-piperidinophenylboronic acid more accurately. By leveraging machine learning algorithms and molecular docking studies, scientists can now identify potential binding sites on target proteins, thereby accelerating the drug discovery process. These computational tools have also provided insights into the stereochemical preferences of this compound, which are crucial for designing enantioselective syntheses.

The integration of green chemistry principles into the synthesis of this compound has been another notable development. Efforts to minimize waste generation and reduce energy consumption during its production have led to eco-friendly protocols that align with sustainable practices. For example, solvent-free reactions and catalytic systems have been successfully implemented to synthesize this compound with higher atom economy.

In conclusion, 3-fluoro-piperidinophenylboronic acid stands out as a versatile building block in organic synthesis with immense potential across diverse fields. Its unique structural features and reactivity make it an invaluable tool for researchers aiming to develop innovative therapeutic agents and advanced materials.